Cas no 951540-79-7 (N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide
• CAS No: 951540-79-7
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 6020212
• PubChem ID: 22588766
• Update Time: 2025-05-24

N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide
• VU0626903-1
• F3407-3848
• N-(3,4-dimethoxyphenyl)-2-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)acetamide
• 951540-79-7
• AKOS002106109

• Inchi： 1S/C17H17N3O5S/c1-24-13-8-7-11(9-14(13)25-2)18-17(21)10-16-19-12-5-3-4-6-15(12)26(22,23)20-16/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： WQUIZPOSLDSXHO-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC(CC(NC2C=CC(=C(C=2)OC)OC)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 375.08889182g/mol
• Monoisotopic Mass: 375.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 115Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide

Research Briefing on N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide (CAS: 951540-79-7)

N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide (CAS: 951540-79-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzothiadiazine class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this molecule, particularly the presence of a 1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl moiety, suggest potential applications in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. One of the key findings is its ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, in vitro experiments have demonstrated that N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide exhibits potent inhibitory effects on the NF-κB pathway, which plays a critical role in the regulation of immune responses and inflammation. This suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, preliminary research has also explored the anticancer potential of this compound. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer agent. Mechanistic studies have revealed that it acts by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways.

The synthesis and optimization of N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for future preclinical and clinical studies. Furthermore, structure-activity relationship (SAR) studies have identified key structural modifications that can enhance its biological activity and pharmacokinetic properties.

Despite these promising findings, several challenges remain to be addressed. For example, the compound's solubility and bioavailability need to be improved to ensure its efficacy in vivo. Additionally, further studies are required to fully understand its safety profile and potential side effects. Ongoing research is also exploring its potential applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

In conclusion, N-(3,4-dimethoxyphenyl)-2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)acetamide (CAS: 951540-79-7) represents a promising lead compound in the field of chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with recent advances in its synthesis and mechanistic understanding, highlight its potential as a therapeutic agent for various diseases. Future research should focus on addressing the current limitations and exploring its full therapeutic potential.